
An In-depth Technical Guide to
Cucumegastigmane I (CAS Number 929881-46-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cucumegastigmane I

Cat. No.: B15596251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cucumegastigmane I is a naturally occurring megastigmane, a class of C13-norisoprenoids,

first isolated from the leaves of Cucumis sativus (cucumber). This technical guide provides a

comprehensive overview of the available scientific data on Cucumegastigmane I, with a focus

on its chemical properties, isolation, and structural elucidation. To date, there is a notable

absence of published research on the specific biological activities and mechanisms of action of

this compound. This document aims to consolidate the existing chemical data to serve as a

foundational resource for researchers interested in the further investigation of Cucumeg-

astigmane I and its potential therapeutic applications.

Chemical and Physical Properties
Cucumegastigmane I is a sesquiterpenoid with the molecular formula C13H20O4 and a

molecular weight of 240.30 g/mol . Its systematic name is (6S,7E)-6,9,10-

Trihydroxymegastigma-4,7-dien-3-one. The chemical structure of Cucumegastigmane I is
characterized by a cyclohexenone ring with several hydroxyl substitutions.
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Property Value Source

CAS Number 929881-46-9

Molecular Formula C13H20O4 [1]

Molecular Weight 240.30 g/mol [1]

Synonyms

(6S,7E)-6,9,10-

Trihydroxymegastigma-4,7-

dien-3-one

[1]

Class
Sesquiterpenoids,

Megastigmanes
[1]

Appearance Colorless oil

Optical Rotation [α]D24 +51.5° (c 0.1, MeOH)

Isolation and Purification
Cucumegastigmane I was first isolated from the fresh leaves of Cucumis sativus. The

following protocol is based on the methodology described in the primary literature.

Extraction
Fresh leaves of Cucumis sativus (10 kg) were extracted with methanol (MeOH) at room

temperature. The resulting MeOH extract was then partitioned between ethyl acetate (EtOAc)

and water. The EtOAc-soluble fraction was concentrated to yield a residue (45 g).

Chromatographic Separation
The EtOAc-soluble residue was subjected to a series of chromatographic separations to isolate

Cucumegastigmane I.

Silica Gel Column Chromatography: The residue was first chromatographed on a silica gel

column, eluting with a stepwise gradient of n-hexane and EtOAc. This initial separation

yielded seven fractions.
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ODS Column Chromatography: The third fraction (Fr. 3) was further purified by open-column

chromatography on an octadecylsilanized (ODS) silica gel, eluting with a gradient of

acetonitrile (MeCN) and water. This step resulted in the isolation of a mixture containing

Cucumegastigmane I.

Preparative HPLC: The final purification was achieved by preparative High-Performance

Liquid Chromatography (HPLC) on an ODS column with a mobile phase of MeCN-water.

Figure 1: Workflow for the isolation and purification of Cucumegastigmane I.

Structural Elucidation
The structure of Cucumegastigmane I was determined using a combination of spectroscopic

techniques, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HRESIMS) of Cucumegastigmane
I showed a pseudomolecular ion peak at m/z 263.1257 [M+Na]+, which corresponds to the

molecular formula C13H20O4Na.

NMR Spectroscopy
The 1H and 13C NMR spectra were recorded in CDCl3. The detailed assignments are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15596251?utm_src=pdf-body
https://www.benchchem.com/product/b15596251?utm_src=pdf-body
https://www.benchchem.com/product/b15596251?utm_src=pdf-body
https://www.benchchem.com/product/b15596251?utm_src=pdf-body
https://www.benchchem.com/product/b15596251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position ¹³C (δc) ¹H (δH, mult., J in Hz)

1 24.3 2.22 (d, 16.0), 2.50 (d, 16.0)

2 199.9

3 127.1 5.86 (s)

4 162.8

5 50.9

6 78.0 4.34 (br s)

7 129.5 5.81 (dd, 15.5, 6.0)

8 136.2 5.90 (d, 15.5)

9 72.8 4.30 (q, 6.5)

10 68.8
3.65 (dd, 11.0, 6.5), 3.73 (dd,

11.0, 4.0)

11 24.3 1.05 (s)

12 23.3 1.01 (s)

13 19.1 1.28 (d, 6.5)

Biological Activity and Mechanism of Action
As of the date of this publication, there are no specific studies published in the peer-reviewed

scientific literature detailing the biological activities or the mechanism of action of

Cucumegastigmane I. While other megastigmane derivatives have been reported to possess

a range of biological properties, including anti-inflammatory, antimicrobial, and cytotoxic

activities, the therapeutic potential of Cucumegastigmane I remains to be investigated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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